(4-ALLYLPIPERAZINO)(2-CHLORO-6-FLUOROPHENYL)METHANONE

• IUPAC Name: (2-chloro-6-fluorophenyl)-(4-prop-2-enylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H16ClFN2O/c1-2-6-17-7-9-18(10-8-17)14(19)13-11(15)4-3-5-12(13)16/h2-5H,1,6-10H2
• InChI Key: NDZBGEOKWVRSDB-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C14H16ClFN2O
• Molecular Weight: 282.74 g/mol

Description

(4-ALLYLPIPERAZINO)(2-CHLORO-6-FLUOROPHENYL)METHANONE is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by the presence of an allylpiperazine group and a chlorofluorophenyl group, making it a unique entity in the realm of organic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-ALLYLPIPERAZINO)(2-CHLORO-6-FLUOROPHENYL)METHANONE typically involves a multi-step process. One common method includes the reaction of 2-chloro-6-fluorobenzoyl chloride with 4-allylpiperazine under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent any unwanted side reactions. The temperature and pH are carefully monitored to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to enhance efficiency and scalability. The use of catalysts and optimized reaction conditions can further improve the yield and reduce the production costs.

Chemical Reactions Analysis

Types of Reactions

(4-ALLYLPIPERAZINO)(2-CHLORO-6-FLUOROPHENYL)METHANONE can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorinated position, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

The reactions involving this compound often require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions typically occur under anhydrous conditions to prevent hydrolysis of the reducing agent.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

(4-ALLYLPIPERAZINO)(2-CHLORO-6-FLUOROPHENYL)METHANONE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which (4-ALLYLPIPERAZINO)(2-CHLORO-6-FLUOROPHENYL)METHANONE exerts its effects involves its interaction with specific molecular targets. The allylpiperazine group can interact with various receptors and enzymes, modulating their activity. The chlorofluorophenyl group can enhance the compound’s binding affinity and specificity for its targets. These interactions can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

(2-Chloro-5-fluorophenyl)(4-iodophenyl)methanone: This compound shares a similar structural framework but differs in the substituents attached to the phenyl ring.

(2-Amino-5-chlorophenyl)(2-fluorophenyl)methanone: Another structurally related compound with different functional groups.

Uniqueness

What sets (4-ALLYLPIPERAZINO)(2-CHLORO-6-FLUOROPHENYL)METHANONE apart from these similar compounds is the presence of the allylpiperazine group, which imparts unique chemical and biological properties. This group can enhance the compound’s solubility, stability, and reactivity, making it a valuable tool in various research applications.